Cas no 1314772-98-9 (Methyl 4-(1-cyanocyclopropyl)-3-fluorobenzoate)

• Product Name: Methyl 4-(1-cyanocyclopropyl)-3-fluorobenzoate
• CAS No: 1314772-98-9
• MF: C₁₂H₁₀FNO₂
• MW: 219.211706638336
• CID: 4769487
• PubChem ID: 155290037
• Update Time: 2025-05-20

Methyl 4-(1-cyanocyclopropyl)-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(1-cyanocyclopropyl)-3-fluorobenzoate
• MFCD19692682
• Benzoic acid, 4-(1-cyanocyclopropyl)-3-fluoro-, methyl ester
• BS-48302
• 1314772-98-9
• Methyl4-(1-cyanocyclopropyl)-3-fluorobenzoate
• CS-0161016
• E75305

• Inchi： 1S/C12H10FNO2/c1-16-11(15)8-2-3-9(10(13)6-8)12(7-14)4-5-12/h2-3,6H,4-5H2,1H3
• InChI Key： NKAPGXKZYDZXLN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1C1(C#N)CC1

Computed Properties

• Exact Mass: 219.06955672g/mol
• Monoisotopic Mass: 219.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-(1-cyanocyclopropyl)-3-fluorobenzoate

Methyl 4-(1-cyanocyclopropyl)-3-fluorobenzoate

The compound Methyl 4-(1-cyanocyclopropyl)-3-fluorobenzoate (CAS No. 1314772-98-9) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a methyl ester group with a fluorinated aromatic ring and a cyanocyclopropyl substituent. The combination of these functional groups imparts the molecule with versatile chemical properties, making it an intriguing subject for both academic research and industrial development.

Recent studies have highlighted the potential of Methyl 4-(1-cyanocyclopropyl)-3-fluorobenzoate in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This has been particularly promising in the context of anticancer therapies, where the compound has shown potential in improving the efficacy of chemotherapeutic agents while reducing systemic toxicity.

In the realm of agrochemicals, Methyl 4-(1-cyanocyclopropyl)-3-fluorobenzoate has been investigated for its pesticidal properties. Its ability to inhibit key enzymes involved in insect metabolism has made it a candidate for the development of eco-friendly pesticides. Field trials have demonstrated its effectiveness against a range of agricultural pests without significant adverse effects on non-target species, aligning with global trends toward sustainable agriculture.

The synthesis of Methyl 4-(1-cyanocyclopropyl)-3-fluorobenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies. These methods not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste and energy consumption.

From a materials science perspective, Methyl 4-(1-cyanocyclopropyl)-3-fluorobenzoate has been explored as a precursor for advanced polymers and high-performance materials. Its rigid structure and ability to form strong intermolecular interactions make it suitable for applications in optoelectronics and nanotechnology. Researchers have successfully incorporated this compound into polymer matrices to create materials with enhanced mechanical strength and thermal stability.

In terms of environmental impact, studies have focused on the biodegradation pathways of Methyl 4-(1-cyanocyclopropyl)-3-fluorobenzoate. Results indicate that under aerobic conditions, the compound undergoes rapid mineralization, reducing its persistence in aquatic environments. This is particularly relevant for regulatory assessments, as it suggests that the compound poses minimal long-term risks to ecosystems when used responsibly.

Looking ahead, the versatility of Methyl 4-(1-cyanocyclopropyl)-3-fluorobenzoate presents numerous opportunities for further research and innovation. Its unique combination of functional groups makes it a valuable building block for designing molecules with tailored properties. As interdisciplinary collaboration between chemists, biologists, and engineers continues to grow, we can expect even more groundbreaking applications of this compound in diverse fields.